Cas no 2174002-08-3 (5-Ethylthiazole-2-sulfinicacid)

• Product Name: 5-Ethylthiazole-2-sulfinicacid
• CAS No: 2174002-08-3
• MF: C₅H₇NO₂S₂
• MW: 177.24457859993
• CID: 6186382
• PubChem ID: 137951473
• Update Time: 2025-06-08

5-Ethylthiazole-2-sulfinicacid Chemical and Physical Properties

Names and Identifiers

• EN300-752422
• 5-Ethylthiazole-2-sulfinic acid
• 2174002-08-3
• 5-Ethylthiazole-2-sulfinicacid
• 5-ethyl-1,3-thiazole-2-sulfinic acid

• Inchi： 1S/C5H7NO2S2/c1-2-4-3-6-5(9-4)10(7)8/h3H,2H2,1H3,(H,7,8)
• InChI Key： BGCJIQAHVYXHHB-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC)S(=O)O

Computed Properties

• Exact Mass: 176.99182081g/mol
• Monoisotopic Mass: 176.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-Ethylthiazole-2-sulfinicacid

Professional Introduction to 5-Ethylthiazole-2-sulfinic Acid (CAS No. 2174002-08-3)

5-Ethylthiazole-2-sulfinic acid, a compound with the chemical identifier CAS No. 2174002-08-3, represents a significant area of interest in the field of medicinal chemistry and pharmaceutical research. This heterocyclic sulfonic acid derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a thiazole ring substituted with an ethyl group and a sulfinic acid moiety, positions it as a versatile scaffold for synthetic modifications and biological evaluations.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the design of therapeutic agents. The introduction of the sulfinic acid group at the 2-position of the thiazole ring further enhances the compound's reactivity and functionality, opening up possibilities for further derivatization and exploration of its pharmacological profile.

In recent years, there has been a surge in research focused on sulfonic acid derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The sulfinic acid functional group, in particular, has been shown to influence the binding affinity and selectivity of molecules towards their targets, making it an attractive feature for drug design.

One of the most compelling aspects of 5-Ethylthiazole-2-sulfinic acid is its potential as a lead compound for the development of novel therapeutics. Its unique structural features allow for diverse chemical modifications, enabling researchers to optimize its biological activity and pharmacokinetic properties. For instance, the ethyl group on the thiazole ring can be replaced or modified to enhance solubility or metabolic stability, while the sulfinic acid group can be used to introduce additional interactions with biological targets.

Recent studies have begun to explore the pharmacological effects of various thiazole sulfonic acid derivatives. These investigations have revealed promising results in terms of anti-inflammatory, antimicrobial, and anticancer activities. The compound's ability to modulate key signaling pathways involved in disease processes makes it a promising candidate for further development. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid translation from preclinical research to clinical trials.

The synthesis of 5-Ethylthiazole-2-sulfinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to construct the desired molecular framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In conclusion, 5-Ethylthiazole-2-sulfinic acid (CAS No. 2174002-08-3) stands out as a significant compound in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its thiazole core and sulfinic acid group provide a rich scaffold for synthetic innovation and biological evaluation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.